Cas no 478929-28-1 (4-(pyrrolidine-1-carbonyl)phenol)

• Product Name: 4-(pyrrolidine-1-carbonyl)phenol
• CAS No: 478929-28-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 2828740
• PubChem ID: 17363033
• Update Time: 2025-05-24

4-(pyrrolidine-1-carbonyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidine-1-carbonyl)phenol
• EN300-69105
• Z68129365
• DB-102292
• F2145-0877
• Pyrrolidine, 1-(4-hydroxybenzoyl)-
• (4-hydroxyphenyl)(pyrrolidin-1-yl)methanone
• AKOS000207475
• BS-32476
• SCHEMBL2646078
• 4-[(pyrrolidin-1-yl)carbonyl]phenol
• 478929-28-1
• 4-(Pyrrolidinocarbonyl)phenol
• DUA92928
• DTXSID00589527

• MDL： MFCD07633880
• Inchi： 1S/C11H13NO2/c13-10-5-3-9(4-6-10)11(14)12-7-1-2-8-12/h3-6,13H,1-2,7-8H2
• InChI Key： ZKLMYAVIKBNKPN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)N1CCCC1

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 168-170 °CEnamineEN300-69105
• Boiling Point: 386.1±25.0 °C at 760 mmHg
• Flash Point: 187.3±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(pyrrolidine-1-carbonyl)phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(pyrrolidine-1-carbonyl)phenol

Exploring 4-(pyrrolidine-1-carbonyl)phenol (CAS No. 478929-28-1): Properties, Applications, and Industry Trends

The compound 4-(pyrrolidine-1-carbonyl)phenol (CAS No. 478929-28-1) is a specialized organic molecule gaining attention in pharmaceutical and chemical research. With its unique pyrrolidine-carbonyl moiety and phenolic group, this compound exhibits versatile reactivity, making it valuable for drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in kinase inhibitor development and catalysis applications.

Recent trends in AI-driven drug design have amplified interest in 4-(pyrrolidine-1-carbonyl)phenol, as its structural features align with fragment-based drug discovery strategies. The pyrrolidine ring contributes to improved solubility and bioavailability, addressing common challenges in medicinal chemistry. Meanwhile, the phenolic hydroxyl group offers sites for further derivatization, enabling the creation of libraries for high-throughput screening.

From a synthetic perspective, CAS 478929-28-1 demonstrates remarkable stability under various conditions, a trait highly sought after in green chemistry applications. Its compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a sustainable option for industrial-scale production. These attributes resonate with the growing demand for eco-friendly chemical processes in the pharmaceutical sector.

The structure-activity relationship (SAR) studies involving 4-(pyrrolidine-1-carbonyl)phenol have revealed promising interactions with various biological targets. Particularly in neurodegenerative disease research, derivatives of this compound show potential as small molecule modulators. The scientific community is actively investigating its role in addressing protein misfolding disorders, a hot topic in precision medicine development.

Analytical characterization of 478929-28-1 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm the compound's high purity (>98%), a critical factor for pharmaceutical intermediates. The robust quality control protocols developed for this material make it attractive for GMP manufacturing environments.

In material science applications, the phenol-pyrrolidone hybrid structure of 4-(pyrrolidine-1-carbonyl)phenol contributes to novel polymer properties. Researchers are exploring its incorporation into high-performance materials with enhanced thermal stability and mechanical strength. These developments align with industry needs for advanced composites in aerospace and electronics applications.

The commercial availability of CAS 478929-28-1 through specialized chemical suppliers has expanded in recent years, reflecting growing market demand. Procurement specialists frequently search for bulk quantities or custom synthesis options, indicating its transition from research-scale to industrial applications. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are well-documented for this compound.

Patent analysis reveals an upward trend in filings incorporating 4-(pyrrolidine-1-carbonyl)phenol derivatives, particularly in biopharmaceutical and agrochemical domains. This intellectual property landscape suggests expanding commercial potential, with particular focus on combination therapies and crop protection formulations. The compound's IP status remains favorable for new developments in most jurisdictions.

From a regulatory perspective, 478929-28-1 currently falls outside major chemical control lists, facilitating global research collaboration. However, laboratories should still adhere to standard risk assessment procedures when working with this material. The compound's safety data indicates moderate reactivity, requiring basic laboratory precautions during handling and synthesis.

Future research directions for 4-(pyrrolidine-1-carbonyl)phenol may focus on its potential in targeted drug delivery systems and bioconjugation chemistry. The compound's balanced lipophilicity profile (LogP ~2.1) makes it particularly interesting for blood-brain barrier penetration studies. These characteristics position it as a valuable tool in central nervous system drug development programs.

Academic and industrial laboratories continue to develop improved synthetic routes to CAS 478929-28-1, with recent advances in catalytic methods reducing production costs. These process innovations support the compound's growing role in combinatorial chemistry and molecular diversity generation. The development of scalable purification techniques has further enhanced its accessibility to researchers worldwide.

In conclusion, 4-(pyrrolidine-1-carbonyl)phenol represents a versatile chemical entity with expanding applications across multiple scientific disciplines. Its unique structural features, combined with favorable physicochemical properties, ensure continued interest from both academic and industrial researchers. As synthetic methodologies advance and biological understanding deepens, this compound will likely play an increasingly important role in addressing contemporary challenges in healthcare and advanced materials development.